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Compound of Interest

Compound Name: 2'-Bromo-4'-fluoroacetophenone

Cat. No.: B118180

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for 2'-Bromo-4'-
fluoroacetophenone (CAS No. 1006-39-9), a key intermediate in pharmaceutical and
agrochemical synthesis.[1] The information is compiled from various safety data sheets (SDS)
to ensure a thorough understanding of its properties and associated hazards.

Chemical and Physical Properties

2'-Bromo-4'-fluoroacetophenone is a halogenated aromatic ketone.[2] At room temperature,
it exists as a beige to light grey-green crystalline powder or flakes.[2]
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Property Value

Molecular Formula C8H6BrFOI3]

Molecular Weight 217.04 g/mol [3][4][5][6]

CAS Number 1006-39-9[3][7]

EC Number 600-117-2[3]

Appearance Beige to light grey-green crystalline powder or
flakes[2]

Melting Point 46 - 50 °C /114.8 - 122 °F[8][9]

Boiling Point 150 °C / 302 °F @ 12 mmHg[4][8]

Flash Point > 110 °C / > 230 °F[8]

Solubility Soluble in methanol.[2] Sparingly soluble in

water.[2]

Hazard Identification and Classification

This chemical is considered hazardous and is classified as corrosive.[1][8] It can cause severe
skin burns and eye damage.[8]

Hazard Classification Category

Skin Corrosion/Irritation Category 1B / Causes severe skin burns[8]
Serious Eye Damage/Eye lIrritation Category 1 / Causes serious eye damage][8]
GHS Pictogram Corrosion (GHSO05)[4][5][10]

Signal Word Danger[4][5][8][10]

H314: Causes severe skin burns and eye
damage[4][5][10]

Hazard Statements

Toxicological and Ecological Information
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Detailed toxicological properties of 2'-Bromo-4'-fluoroacetophenone have not been fully
investigated.[8] No quantitative data such as LD50 or LC50 values are readily available.
Similarly, specific data on persistence, degradability, bioaccumulation, and mobility in the
environment is not currently available.[8] It is advised to prevent its release into the
environment.

Experimental Protocols

The following are general standard methodologies for determining the key physical properties
cited above.

Melting Point Determination (Capillary Method):
The capillary method is a standard technique for determining the melting point of a solid.[3]

e Sample Preparation: A small amount of the dry, powdered 2'-Bromo-4'-
fluoroacetophenone is packed into a thin-walled capillary tube, sealed at one end.

o Apparatus: The capillary tube is placed in a heating apparatus (e.g., a Mel-Temp apparatus
or a Thiele tube) along with a calibrated thermometer.

e Heating: The apparatus is heated slowly and uniformly.

¢ Observation: The temperatures at which the substance first begins to melt and when it
becomes completely liquid are recorded as the melting point range. A narrow melting range
is indicative of a pure substance.

Boiling Point Determination (Distillation or Thiele Tube Method):

The boiling point of a liquid can be determined by several methods, including simple distillation
or the Thiele tube method, especially when only a small amount of the substance is available.

[3][5]

o Apparatus Setup (Thiele Tube): A small amount of the liquid is placed in a fusion tube. An
inverted, sealed capillary tube is then placed inside the fusion tube. This assembly is
attached to a thermometer and placed in a Thiele tube containing a high-boiling point oil.

e Heating: The Thiele tube is gently and uniformly heated.
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e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heat is then removed.

o Measurement: The temperature at which the liquid is drawn back into the capillary tube is
recorded as the boiling point.

Safety and Handling

Due to its corrosive nature, strict safety protocols must be followed when handling 2'-Bromo-
4'-fluoroacetophenone.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical-resistant safety goggles or a face shield.[1]
» Skin Protection: Wear chemical-resistant gloves and protective clothing.[1]

o Respiratory Protection: Use a respirator with an appropriate filter if dust or vapors are
generated.[1]

Handling and Storage:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid direct contact with skin and eyes.[1]

Store in a cool, dry, and well-ventilated area in a tightly closed container.[1]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Safety Workflow Diagram
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Caption: Safety workflow for 2'-Bromo-4'-fluoroacetophenone.

First-Aid Measures

In case of accidental exposure, immediate action is crucial.
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Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[8]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[8]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[8]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[3][8]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

e Hazardous Combustion Products: Carbon monoxide, carbon dioxide, hydrogen halides, and
gaseous hydrogen fluoride may be produced during a fire.[8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Wear appropriate personal protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.
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» Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid
dust formation.

This guide is intended for informational purposes and should be used in conjunction with the
official Safety Data Sheet provided by the supplier. Always prioritize safety and follow
established laboratory and industrial protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b118180?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

